Cas no 141424-11-5 (4,4-dimethyl-5-(tetrahydro-2H-pyran-2-yloxy)pentanal)
141424-11-5 structure
Product Name:4,4-dimethyl-5-(tetrahydro-2H-pyran-2-yloxy)pentanal
CAS No:141424-11-5
MF:C12H22O3
MW:214.301284313202
CID:2106736
PubChem ID:14059378
Update Time:2025-04-21
4,4-dimethyl-5-(tetrahydro-2H-pyran-2-yloxy)pentanal Chemical and Physical Properties
Names and Identifiers
-
- 4,4-dimethyl-5-(tetrahydro-2H-pyran-2-yloxy)pentanal
- 141424-11-5
- NXVGENPMCVOAKM-UHFFFAOYSA-N
- DA-10518
- SCHEMBL2305844
-
- Inchi: 1S/C12H22O3/c1-12(2,7-5-8-13)10-15-11-6-3-4-9-14-11/h8,11H,3-7,9-10H2,1-2H3
- InChI Key: NXVGENPMCVOAKM-UHFFFAOYSA-N
- SMILES: O(C1CCCCO1)CC(C)(C)CCC=O
Computed Properties
- Exact Mass: 214.15689456Da
- Monoisotopic Mass: 214.15689456Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 35.5Ų
4,4-dimethyl-5-(tetrahydro-2H-pyran-2-yloxy)pentanal Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
141424-11-5 (4,4-dimethyl-5-(tetrahydro-2H-pyran-2-yloxy)pentanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk